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An In-Depth Technical Guide to Methyl 4-(bromomethyl)-2-methoxybenzoate

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Methyl 4-(bromomethyl)-2-
methoxybenzoate, a key intermediate in organic synthesis. Designed for researchers,
scientists, and professionals in drug development, this document delves into the compound's
fundamental properties, synthesis, characterization, and safe handling, underpinned by
established scientific principles and methodologies.

Core Molecular Identity

Methyl 4-(bromomethyl)-2-methoxybenzoate is a substituted aromatic compound with the
CAS Number 74733-27-0.[1][2] Its structure features a benzene ring with a methyl ester, a
methoxy group, and a bromomethyl group, making it a versatile reagent for introducing a 2-
methoxy-4-methoxycarbonylbenzyl moiety into target molecules.

Molecular Formula and Weight

The chemical formula for Methyl 4-(bromomethyl)-2-methoxybenzoate is C10H11BrO3.[1][2]
This composition gives it a molecular weight of approximately 259.10 g/mol .[1][2]

Structural and Physicochemical Properties
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A summary of the key identifiers and properties for this compound is presented below.

Property Value Source(s)

Molecular Formula C10H11BrO3 PubChem[2], ChemicalBook[1]

Molecular Weight 259.10 g/mol PubChem[2], ChemicalBook[1]

CAS Number 74733-27-0 PubChem[2], ChemicalBook[1]

IUPAC Name methyl 4-(bromomethyl)-2- PubChemZ]
methoxybenzoate

Appearance Oily product ChemicalBook][1]

Primary Hazards Irritant PubChem[2]

Synthesis and Purification

The synthesis of Methyl 4-(bromomethyl)-2-methoxybenzoate is typically achieved through

the bromination of its methyl-substituted precursor, Methyl 2-methoxy-4-methylbenzoate. This

reaction is a free-radical substitution on the benzylic carbon.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Methyl 4-(bromomethyl)-2-
methoxybenzoate.
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Starting Materials & Reagents

[Methyl 2-methoxy-4-methy|benzoate] E:arbon Tetrachloride (CCI4D Bromine (Br2)

Reactigyn & Purification
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Continue reflux for 15 minutes
after addition is complete.

(Remove solvent under vacuum)

Final Produvt & Analysis

Methyl 4-(bromomethyl)-2-methoxybenzoate
(oily product, ~96% yield)

Y

Confirm structure via
NMR and Mass Spectrometry.
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Caption: Workflow for the synthesis of Methyl 4-(bromomethyl)-2-methoxybenzoate.
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Detailed Experimental Protocol

The following protocol is based on a reported synthesis and provides a self-validating system
for producing the target compound.[1]

o Reaction Setup: In a suitable reaction vessel, a mixture of methyl 2-methoxy-4-
methylbenzoate (21.625 g, 120 mmol) is dissolved in carbon tetrachloride (240 mL) and
brought to reflux.[1] The choice of carbon tetrachloride as a solvent is crucial as it is non-
reactive under these free-radical conditions.

e Initiation and Bromination: The reaction mixture is irradiated with a 250W tungsten lamp.[1]
This irradiation provides the energy to initiate the free-radical chain reaction by homolytically
cleaving the bromine molecule. Bromine (6.19 mL, 120 mmol) dissolved in carbon
tetrachloride (75 mL) is then added dropwise over a period of 1.5 hours to the refluxing
mixture.[1] The slow addition is critical to control the reaction rate and prevent the formation
of dibrominated byproducts.

» Reaction Completion and Work-up: After the addition is complete, the reaction is continued
at reflux for an additional 15 minutes to ensure full conversion of the starting material.[1]

 Purification: Upon completion, the reaction mixture is concentrated by removing the solvent
under vacuum.[1] This process yields Methyl 4-(bromomethyl)-2-methoxybenzoate as an
oily product with a high yield of approximately 96%.[1]

Analytical Characterization

To ensure the identity and purity of the synthesized compound, a combination of spectroscopic
techniques is employed.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure can be confirmed by *H
NMR. The expected signals in a 400 MHz spectrum using CDCls as a solvent would include
singlets for the two methyl groups (one from the ester and one from the methoxy group) and
the benzylic protons, along with aromatic proton signals.[1]

e Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of
the compound. A reported analysis showed a molecular ion peak at m/z 259 [M+1]*, which
corresponds to the protonated molecule.[1]
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Applications in Research and Development

Methyl 4-(bromomethyl)-2-methoxybenzoate is a valuable intermediate in organic synthesis.
The presence of the reactive bromomethyl group allows for its use in alkylation reactions,
particularly for attaching the substituted benzyl group to nucleophiles such as amines, phenols,
and thiols.

While specific applications for this exact isomer are not extensively documented in the provided
search results, the utility of structurally similar compounds suggests its potential in:

o Pharmaceutical Synthesis: Related compounds like Methyl 4-(bromomethyl)benzoate are
crucial intermediates in the synthesis of drugs such as Imatinib, a tyrosine kinase inhibitor
used in cancer therapy.[3] Isomers like Methyl 2-(bromomethyl)-4-methoxybenzoate are also
noted for their role in developing pharmaceutical compounds.[4][5]

o Material Science: The structural motif can be incorporated into larger molecules to
synthesize new polymers and other advanced materials.[6][7]

The strategic placement of the methoxy and methyl ester groups on the aromatic ring can
influence the reactivity and properties of the final products, making this a compound of interest
for creating complex molecular architectures.

Safety and Handling
Hazard Identification

Methyl 4-(bromomethyl)-2-methoxybenzoate is classified as an irritant.[2] Due to the
lachrymatory nature of similar benzylic bromides, it is essential to handle this compound with
appropriate personal protective equipment (PPE).

Storage and Handling Recommendations

o Storage: It is recommended to store this compound in a cool, dry, and well-ventilated area.

» Handling: All handling should be performed in a well-ventilated fume hood. Appropriate PPE,
including safety goggles, gloves, and a lab coat, must be worn.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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